6-chloro-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline

• IUPAC Name: 6-chloro-4-[3-(imidazol-1-ylmethyl)azetidin-1-yl]quinazoline
• InChI: InChI=1S/C15H14ClN5/c16-12-1-2-14-13(5-12)15(19-9-18-14)21-7-11(8-21)6-20-4-3-17-10-20/h1-5,9-11H,6-8H2
• InChI Key: MYGJVVCTTZTBNO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC3=C2C=C(C=C3)Cl)CN4C=CN=C4
• Molecular Formula: C15H14ClN5
• Molecular Weight: 299.76 g/mol

Description

The compound “6-chloro-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline” is a complex organic molecule that contains an imidazole ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc. Among the different heterocyclic compounds, imidazole is better known due to its broad range of chemical and biological properties. Imidazole has become an important synthon in the development of new drugs.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

6-chloro-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline has been studied for its potential use in scientific research. This compound has been found to have anti-bacterial and anti-fungal properties, and has been studied for its potential use in the treatment of bacterial and fungal infections. This compound has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of certain cancer cells. This compound has also been studied for its potential use in the treatment of neurological disorders, as it has been found to have neuroprotective properties.

Mechanism of Action

Target of Action

It is known that imidazole, a core component of this compound, is a key component of many biologically active compounds and drugs . Imidazole derivatives have been reported to show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

The broad range of biological activities associated with imidazole derivatives suggests that they interact with a variety of targets in the body, leading to diverse physiological effects .

Biochemical Pathways

Given the wide range of biological activities associated with imidazole derivatives, it is likely that this compound interacts with multiple biochemical pathways .

Result of Action

The wide range of biological activities associated with imidazole derivatives suggests that this compound could have diverse effects at the molecular and cellular level .

Advantages and Limitations for Lab Experiments

The advantages of using 6-chloro-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline in laboratory experiments include its relatively low cost and its easy synthesis. This compound can be synthesized in a one-pot reaction, which is relatively simple and inexpensive. The main limitation of using this compound in laboratory experiments is the lack of knowledge about its exact mechanism of action.

Future Directions

The potential future directions for 6-chloro-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline research include further studies to elucidate its exact mechanism of action, as well as further studies to determine its potential use in the treatment of bacterial and fungal infections, cancer, and neurological disorders. Additionally, further studies could be conducted to determine the potential use of this compound in other areas, such as drug delivery and drug development. Finally, further studies could be conducted to determine the potential side effects of this compound.

Synthesis Methods

6-chloro-4-{3-[(1H-imidazol-1-yl)methyl]azetidin-1-yl}quinazoline can be synthesized using a one-pot reaction procedure. The reaction begins with the reaction of 4-chloro-6-methylquinazoline with 1H-imidazole-1-methyl-3-azetidin-1-yl in the presence of anhydrous potassium carbonate, at a temperature of 150°C. The reaction produces this compound as the desired product.

Safety and Hazards

There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.